![molecular formula C11H9Cl3N2OS2 B6054889 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide](/img/structure/B6054889.png)
2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide, also known as DTTAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. In
Mechanism of Action
The mechanism of action of 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide is not fully understood, but studies suggest that it may act by inhibiting enzymes involved in cancer cell growth and inflammation. This compound has also been shown to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the reduction of pro-inflammatory cytokines, and the inhibition of bacterial growth. This compound has also been shown to have low toxicity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide in lab experiments is its potential therapeutic properties, which may lead to the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which may hinder further research.
Future Directions
There are several future directions for research on 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide, including the investigation of its potential for use in combination therapy with other anti-cancer agents, the exploration of its mechanism of action, and the development of more efficient synthesis methods. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.
In conclusion, this compound is a chemical compound with potential therapeutic properties that has gained attention in scientific research. While its mechanism of action is not fully understood, studies have shown its potential as an anti-cancer, anti-inflammatory, and anti-bacterial agent. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide is a multi-step process that involves the reaction of 2-aminothiazole with 2,4,5-trichlorophenylacetyl chloride in the presence of a base. The resulting intermediate is then reacted with thiourea to form this compound. The purity of the compound can be improved through recrystallization and column chromatography.
Scientific Research Applications
2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has shown promise in various scientific research applications, including as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, and can also reduce inflammation in animal models. This compound has also demonstrated antibacterial activity against gram-positive bacteria.
Properties
IUPAC Name |
2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-(2,4,5-trichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl3N2OS2/c12-6-3-8(14)9(4-7(6)13)16-10(17)5-19-11-15-1-2-18-11/h3-4H,1-2,5H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVSVLYTYZANVKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)SCC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl3N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.